1-Pentanone, 1-(4-hydroxyphenyl)-

• CAS No.: 2589-71-1
• Product Name: 1-Pentanone, 1-(4-hydroxyphenyl)-
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)pentan-1-one
• Standard InChI: InChI=1S/C11H14O2/c1-2-3-4-11(13)9-5-7-10(12)8-6-9/h5-8,12H,2-4H2,1H3
• Standard InChIKey: ZKCJJGOOPOIZTE-UHFFFAOYSA-N
• SMILES: CCCCC(=O)C1=CC=C(C=C1)O
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)O
• Appearance: Solid powder
• Description: p-Valerylphenol is a biochemical
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: p-Valerylphenol; NSC 49186; NSC-49186; NSC49186
• Reference: 1: Bernardes CP, Menaldo DL, Mamede CC, Zoccal KF, Cintra AC, Faccioli LH, Stanziola L, de Oliveira F, Sampaio SV. Evaluation of the local inflammatory events induced by BpirMP, a metalloproteinase from Bothrops pirajai venom. Mol Immunol. 2015 Dec;68(2 Pt B):456-64. doi: 10.1016/j.molimm.2015.09.023. Epub 2015 Oct 21. PubMed PMID: 26468034.; 2: Dhull DK, Bhateja D, Dhull RK, Padi SS. Differential role of cyclooxygenase isozymes on neuronal density in hippocampus CA1 region of intracerebroventricular streptozotocin treated rat brain. J Chem Neuroanat. 2012 Jan;43(1):48-51. doi: 10.1016/j.jchemneu.2011.10.001. Epub 2011 Oct 6. PubMed PMID: 22001294.; 3: Dhull DK, Jindal A, Dhull RK, Aggarwal S, Bhateja D, Padi SS. Neuroprotective effect of cyclooxygenase inhibitors in ICV-STZ induced sporadic Alzheimer's disease in rats. J Mol Neurosci. 2012 Jan;46(1):223-35. doi: 10.1007/s12031-011-9583-6. Epub 2011 Jun 24. PubMed PMID: 21701788.; 4: Masaki K, Hashimoto M, Imai T. Intestinal first-pass metabolism via carboxylesterase in rat jejunum and ileum. Drug Metab Dispos. 2007 Jul;35(7):1089-95. Epub 2007 Mar 28. PubMed PMID: 17392394.; 5: Akarsu ES, Ozdayi S, Algan E, Ulupinar F. The neuronal excitability time-dependently changes after lipopolysaccharide administration in mice: possible role of cyclooxygenase-2 induction. Epilepsy Res. 2006 Oct;71(2-3):181-7. Epub 2006 Jul 25. PubMed PMID: 16870400.; 6: Candelario-Jalil E, González-Falcón A, García-Cabrera M, Alvarez D, Al-Dalain S, Martínez G, León OS, Springer JE. Assessment of the relative contribution of COX-1 and COX-2 isoforms to ischemia-induced oxidative damage and neurodegeneration following transient global cerebral ischemia. J Neurochem. 2003 Aug;86(3):545-55. PubMed PMID: 12859668; PubMed Central PMCID: PMC1636020.; 7: Titos E, Chiang N, Serhan CN, Romano M, Gaya J, Pueyo G, Clària J. Hepatocytes are a rich source of novel aspirin-triggered 15-epi-lipoxin A(4). Am J Physiol. 1999 Nov;277(5 Pt 1):C870-7. PubMed PMID: 10564079.; 8: Bhattacharyya DK, Lecomte M, Dunn J, Morgans DJ, Smith WL. Selective inhibition of prostaglandin endoperoxide synthase-1 (cyclooxygenase-1) by valerylsalicylic acid. Arch Biochem Biophys. 1995 Feb 20;317(1):19-24. PubMed PMID: 7872783.
• PubChem Compound: 75766
• Last Modified: Nov 11 2021